rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans (rac-DCPCCA) is a synthetic compound that has been studied for its potential applications in scientific research. Rac-DCPCCA is a chiral compound with two enantiomers, (R)-DCPCCA and (S)-DCPCCA, which have different chemical and physical properties. Rac-DCPCCA is a white crystalline solid, soluble in water, with a molecular weight of 293.14 g/mol and a melting point of 135-137°C.
Scientific Research Applications
Rac-DCPCCA has been studied for its potential applications in scientific research, such as in the synthesis of chiral compounds, in the study of enzyme kinetics, and in the study of drug metabolism. It has also been used as a chiral selector in high-performance liquid chromatography. Rac-DCPCCA has also been studied for its ability to bind to proteins and other biomolecules, and has been used as a model compound to study the binding of drugs to proteins.
Mechanism of Action
Rac-DCPCCA binds to proteins and other biomolecules through hydrogen bonding and van der Waals forces. It has been shown to interact with amino acid residues in the active sites of enzymes, and to modulate the catalytic activity of enzymes. Rac-DCPCCA has also been shown to bind to DNA and RNA, and to modulate the expression of genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans have not been extensively studied. However, it has been shown to inhibit the activity of some enzymes, including cytochrome P450 enzymes, and to modulate the expression of some genes.
Advantages and Limitations for Lab Experiments
Rac-DCPCCA has several advantages as a model compound in laboratory experiments. It is a relatively simple compound, and is commercially available in enantiomerically pure form. It is also relatively inexpensive, and has low toxicity. However, rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans has some limitations as a model compound. It is not as versatile as some other compounds, and its effects on proteins and other biomolecules may not be representative of the effects of other compounds.
Future Directions
Future research on rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans could focus on its effects on other proteins and biomolecules, as well as its potential applications in drug design and drug metabolism. Further research could also focus on the development of new synthetic methods for the synthesis of rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans, and on the development of new analytical methods for the determination of its structure and properties. Additionally, further research could focus on the development of new chiral selectors for use in high-performance liquid chromatography. Finally, future research could focus on the development of new methods for the synthesis of enantiomerically pure rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans.
Synthesis Methods
Rac-DCPCCA can be synthesized by reacting 2,5-dichlorophenylcyclopropane-1-carboxylic acid with a chiral sulfinamide in the presence of a base. The reaction proceeds in two steps, first forming the enantiomerically pure (R)-DCPCCA, then racemizing it to form rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans involves the preparation of a cyclopropane ring followed by the introduction of a carboxylic acid group. The stereochemistry of the cyclopropane ring must be controlled to ensure the desired enantiomer is obtained. The trans configuration is achieved by using a trans-2,5-dichlorocyclopropane derivative as a starting material.", "Starting Materials": [ "trans-2,5-dichlorocyclopropane", "Sodium hydride (NaH)", "Bromine (Br2)", "Diethyl malonate", "Ethyl chloroformate", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Water (H2O)", "Ethanol (EtOH)", "Diethyl ether (Et2O)" ], "Reaction": [ "Step 1: Synthesis of trans-2,5-dichlorocyclopropane", "Starting material: Bromine, Sodium hydride, Diethyl ether", "Reaction: Br2 + NaH -> HBr + NaBr; NaBr + trans-1,4-dichlorobutene -> trans-2,5-dichlorocyclopropane", "Step 2: Synthesis of ethyl 2,5-dichlorocyclopropanecarboxylate", "Starting material: trans-2,5-dichlorocyclopropane, Diethyl malonate, Sodium ethoxide", "Reaction: trans-2,5-dichlorocyclopropane + Diethyl malonate + NaOEt -> ethyl 2,5-dichlorocyclopropanecarboxylate", "Step 3: Synthesis of ethyl 2,5-dichlorocyclopropanecarboxylate, trans", "Starting material: Ethyl 2,5-dichlorocyclopropanecarboxylate, Ethyl chloroformate, Sodium hydroxide", "Reaction: Ethyl 2,5-dichlorocyclopropanecarboxylate + Ethyl chloroformate + NaOH -> ethyl (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylate", "Step 4: Hydrolysis of ethyl (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylate", "Starting material: Ethyl (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylate, Hydrochloric acid, Water", "Reaction: Ethyl (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylate + HCl + H2O -> (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid", "Step 5: Purification of (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid", "Starting material: (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, Sodium bicarbonate, Sodium chloride, Water, Ethanol", "Reaction: (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid + NaHCO3 + NaCl + H2O -> (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid + NaCl + H2O; (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid + EtOH -> (1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid ethyl ester" ] } | |
CAS RN |
2227881-62-9 |
Product Name |
rac-(1R,2R)-2-(2,5-dichlorophenyl)cyclopropane-1-carboxylic acid, trans |
Molecular Formula |
C10H8Cl2O2 |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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